Cas no 683220-57-7 (3-amino-3-(4-ethylphenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-ethylphenyl)propan-1-ol
• CAS No: 683220-57-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 3029682
• PubChem ID: 42614413
• Update Time: 2023-11-27

3-amino-3-(4-ethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-ETHYL-PHENYL)-PROPAN-1-OL
• RARECHEM AK ML 0273
• EN300-1837280
• 683220-57-7
• AKOS011676654
• 3-amino-3-(4-ethylphenyl)propan-1-ol
• MFCD03412655

• Inchi： 1S/C11H17NO/c1-2-9-3-5-10(6-4-9)11(12)7-8-13/h3-6,11,13H,2,7-8,12H2,1H3
• InChI Key： MGRRVHFTVLLDIU-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(CC)=CC=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines